molecular formula C17H17F3OS B8595270 1-Methyl-2-(propylsulfanyl)-4-[3-(trifluoromethyl)phenoxy]benzene CAS No. 61214-66-2

1-Methyl-2-(propylsulfanyl)-4-[3-(trifluoromethyl)phenoxy]benzene

Cat. No.: B8595270
CAS No.: 61214-66-2
M. Wt: 326.4 g/mol
InChI Key: MWRASWZUSDMDEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-2-(propylsulfanyl)-4-[3-(trifluoromethyl)phenoxy]benzene is a useful research compound. Its molecular formula is C17H17F3OS and its molecular weight is 326.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

61214-66-2

Molecular Formula

C17H17F3OS

Molecular Weight

326.4 g/mol

IUPAC Name

1-methyl-2-propylsulfanyl-4-[3-(trifluoromethyl)phenoxy]benzene

InChI

InChI=1S/C17H17F3OS/c1-3-9-22-16-11-15(8-7-12(16)2)21-14-6-4-5-13(10-14)17(18,19)20/h4-8,10-11H,3,9H2,1-2H3

InChI Key

MWRASWZUSDMDEJ-UHFFFAOYSA-N

Canonical SMILES

CCCSC1=C(C=CC(=C1)OC2=CC=CC(=C2)C(F)(F)F)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Methyl-3-(n-propylthio)phenol (8.4 g, 0.05 mole) and 85.5 % potassium hydroxide (3.3 g, 0.05 mole) were dissolved in N,N-dimethylacetamide (50 ml) above 90° C. 3-Bromotrifluoromethylbenzene (11.2 g, 0.05 mole) and Cu powder (0.5 g, 0.008 mole) were added to this solution below 90° C and the mixture was stirred at 110°-160° C for 14 hr. After cooling, the reaction mixture was poured into water (150 ml) and extracted twice benzene. The combined organic layers were washed with 5 % sodium hydroxide solution, 5 % hydrochloric acid solution, and water, then dried over sodium fulfate. The solvent was removed, and the residue was purified by column chromatography on silica gel using n-hexane benzene (2 : 1). The yield of 4-methyl-3-n-propylthiophenyl 3-trifluoromethylphenyl ether was 8.9 g (54.8 %), colorless oil, nD25 1.5319. Anal. Found: C, 62.61; H, 5.33. Calcd. for C17H17F3OS : C, 62.56; H, 5.25 %.
Quantity
8.4 g
Type
reactant
Reaction Step One
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
11.2 g
Type
reactant
Reaction Step Two
[Compound]
Name
Cu
Quantity
0.5 g
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
reactant
Reaction Step Three

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